Cas no 1351581-75-3 (4-benzyl-5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide)

• Product Name: 4-benzyl-5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide
• CAS No: 1351581-75-3
• MF: C₂₂H₂₁N₅O₅S
• MW: 467.497643232346
• CID: 5889840
• PubChem ID: 71792162
• Update Time: 2025-08-04

4-benzyl-5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-5-oxo-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]morpholine-3-carboxamide
• 4-benzyl-5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide
• 4-benzyl-5-oxo-N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)morpholine-3-carboxamide
• AKOS024542225
• 1351581-75-3
• VU0539551-1
• F6241-0209

• Inchi： 1S/C22H21N5O5S/c28-20-15-32-14-19(27(20)13-16-5-2-1-3-6-16)21(29)25-17-7-9-18(10-8-17)33(30,31)26-22-23-11-4-12-24-22/h1-12,19H,13-15H2,(H,25,29)(H,23,24,26)
• InChI Key： VUXJLYPXAPMDLS-UHFFFAOYSA-N
• SMILES： C1OCC(=O)N(CC2=CC=CC=C2)C1C(NC1=CC=C(S(NC2=NC=CC=N2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 467.12633996g/mol
• Monoisotopic Mass: 467.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-benzyl-5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide

Professional Introduction to 4-benzyl-5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide (CAS No. 1351581-75-3)

4-benzyl-5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide, identified by its CAS number 1351581-75-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their complex structural motifs, which include benzyl, oxo, morpholine, and sulfamoyl functional groups. The strategic arrangement of these groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 4-benzyl-5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide is intricately designed to interact with biological targets in a highly specific manner. The presence of the pyrimidin-2-yl sulfamoyl moiety is particularly noteworthy, as it has been shown to exhibit strong binding affinity to various enzymes and receptors involved in critical biological pathways. This feature makes the compound an attractive scaffold for developing novel inhibitors and modulators.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate the activity of enzymes and receptors associated with inflammation, cancer, and infectious diseases. The 4-benzyl and 5-oxo groups in this compound contribute to its ability to engage with biological targets through multiple interactions, including hydrogen bonding and hydrophobic effects. These interactions are essential for achieving high affinity and selectivity, which are crucial for therapeutic efficacy.

The morpholine ring in the structure of 4-benzyl-5-oxo-N-{4-[pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide is known to enhance solubility and bioavailability, which are critical factors for drug development. Additionally, the sulfamoyl group can serve as a pharmacophore, facilitating interactions with biological targets such as kinases and proteases. These characteristics make the compound a versatile tool for medicinal chemists seeking to design next-generation therapeutics.

Recent studies have highlighted the potential of sulfamoylated pyrimidine derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. For instance, compounds similar to 4-benzyl-5-oxo-N-{4-[pyrimidin-2-yl)sulfamoyl]phenyl}morpholine-3-carboxamide have been reported to exhibit inhibitory activity against several tyrosine kinases, which are overexpressed in various malignancies. The mechanism of action often involves the displacement of ATP from the active site of the enzyme, thereby disrupting signaling pathways that promote cell proliferation and survival.

The morpholine scaffold has also been explored in the development of antiviral agents. Its ability to mimic natural amino acid structures allows it to interact with viral proteases and polymerases, inhibiting their activity and thus preventing viral replication. This strategy has been successfully applied in the treatment of diseases caused by RNA viruses, such as influenza and HIV.

In addition to its potential as an anti-cancer and anti-viral agent, 4-benzyl-5-oxo-N-{4-[pyrimidin-2-ylsulfamoyl]phenyl}morpholine^{-3-carboxamide} may also have applications in the treatment of inflammatory diseases. Sulfamoylated pyrimidine derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, the compound could reduce inflammation and alleviate symptoms associated with conditions like rheumatoid arthritis.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure compounds if stereochemical selectivity is desired.

The pharmacokinetic properties of CAS No. 1351581^-75-3, including its absorption, distribution, metabolism, excretion (ADME), are critical factors that determine its potential as a therapeutic agent. Studies have shown that sulfamoylated pyrimidine derivatives generally exhibit good oral bioavailability due to their favorable solubility profiles. However, further research is needed to optimize their metabolic stability and reduce any potential toxicity concerns.

In conclusion, 4-benzyl-_{>5)> ox)> N)>{-{>{>{>{>{>{>{>{>{>{>{>(pyrimidin)_2)_sulf)_phen)_morph)_carb>)_{\textbackslash}(CAS No.^{>1351581)_75(<\textbackslash>\n\nThe future development of this compound will likely involve structural optimization using computational modeling techniques such as molecular docking simulations. These approaches can help identify key interactions between the molecule and its biological target(s), guiding the design of analogs with improved potency and selectivity.\n\nMoreover,\n\nthe growing interest in personalized medicine suggests that compounds like \n\nCAS No.\n\n1351581(\n\n75)-3(\n\n)\n\n>\n\nmay find applications in targeted therapies tailored \nto individual patient profiles.\n\nAs research \nin this field progresses,\nit is \nunreasonable \nto expect that \nsuch \nmolecules will play \na significant role \nin addressing some \nof \nthecurrently unmet medical needs.\n\nOverall,\n\nthe multifaceted properties \nof 4-benzyl-\n\n5-\n\noxo-\n\nN-{4-[pyrimidin\n\nderivatives continues \ntobe an exciting area \nof investigation,\ncombining cutting-edge synthetic chemistry with advanced pharmacological studies.\n\nThis interplay between chemistry \nas a creative science \nas well as a precise science promises many more breakthroughs ahead.}}